N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C13H12ClN3OS/c1-8(18)15-13-11-6-19-7-12(11)16-17(13)10-4-2-9(14)3-5-10/h2-5H,6-7H2,1H3,(H,15,18)
• InChI Key: JLQMSWJFRVNONU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)Cl
• Molecular Formula: C13H12ClN3OS
• DSSTOX Substance ID: DTXSID801320693
• Molecular Weight: 293.77 g/mol
• Solubility: 21.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 214542-62-8

Description

N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide, also known as CP-544326, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound belongs to the class of thienopyrazole derivatives and has been found to exhibit interesting biological activities.

Scientific Research Applications

• Herbicide Use and Fatty Acid Synthesis Inhibition : Chloroacetamide compounds, which include N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide, have been used as herbicides. A study by Weisshaar and Böger (1989) discusses the inhibition of fatty acid synthesis in the green alga Scenedesmus Acutus by chloroacetamides, highlighting their potential use in agriculture (Weisshaar & Böger, 1989).

• Coordination Complexes and Antioxidant Activity : A study by Chkirate et al. (2019) explored the synthesis and characterization of pyrazole-acetamide derivatives, including their coordination complexes with Co(II) and Cu(II). These compounds displayed significant antioxidant activity, demonstrating their potential in biomedical applications (Chkirate et al., 2019).

• Antimicrobial Agents : Aly, Saleh, and Elhady (2011) conducted a study on thiophene, thienopyrimidine, and thienothiadiazine derivatives of antipyrine, including acetamide pyrazolone, for their potential as antimicrobial agents. This research highlights the potential of such compounds in developing new antimicrobial drugs (Aly, Saleh, & Elhady, 2011).

• Photovoltaic Efficiency and Ligand-Protein Interactions : Another study by Mary et al. (2020) investigated the spectroscopic properties and quantum mechanical studies of benzothiazolinone acetamide analogs, including their potential in photovoltaic efficiency and ligand-protein interactions. This research opens up avenues in energy applications and biochemistry (Mary et al., 2020).

• Nonlinear Optical Properties : Castro et al. (2017) studied the nonlinear optical properties of organic crystals including acetamides like this compound. Their research is crucial for understanding the use of such compounds in photonic devices like optical switches and modulators (Castro et al., 2017).

• Crystal Structure Analysis : The study by Narayana et al. (2016) focused on the crystal structures of various C,N-disubstituted acetamides, including the subject compound. This research is vital for understanding the molecular structure and potential applications in various fields (Narayana et al., 2016).

Mechanism of Action

Target of Action

The primary target of N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide is the enzyme Acetylcholinesterase (AchE), which plays a crucial role in the cholinergic nervous system of both vertebrates and invertebrates . AchE is responsible for the hydrolysis of acetylcholine, a neurotransmitter that is essential for normal nerve pulses’ transmission .

Mode of Action

This compound: interacts with its target, AchE, by potentially inhibiting its activity . This inhibition can affect the normal transmission of nerve pulses in both mammals and fish, leading to significant behavioral changes, impairment of body movement, and even a reduction in the number of surviving organisms .

Biochemical Pathways

The biochemical pathways affected by This compound are likely related to the production of reactive oxygen species (ROS) and free radicals . These compounds, which cells produce through their routine metabolic pathways, can increase dramatically under cellular damage . Overexpression of ROS has been linked to disease development .

Result of Action

The molecular and cellular effects of This compound’s action involve the potential inhibition of AchE activity, leading to disruptions in normal nerve pulse transmission . This can result in significant behavioral changes and movement impairments .